Cas no 67796-66-1 (2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-)

2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)- structure
67796-66-1 structure
Product Name:2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
CAS No:67796-66-1
MF:C15H24O
MW:220.350464820862
CID:387671
PubChem ID:54075873
Update Time:2025-04-19

2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-one, 1-(2-ethyl-3,6,6-trimethyl-1-cyclohexen-1-yl)-
    • 1-(2-ethyl-3,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one
    • 67796-66-1
    • 1-(2-Ethyl-3,6,6-trimethylcyclohex-1-en-1-yl)but-2-en-1-one
    • DTXSID40708856
    • Inchi: 1S/C15H24O/c1-6-8-13(16)14-12(7-2)11(3)9-10-15(14,4)5/h6,8,11H,7,9-10H2,1-5H3
    • InChI Key: MJQBDDVFYFETNQ-UHFFFAOYSA-N
    • SMILES: O=C(C=CC)C1=C(CC)C(C)CCC1(C)C

Computed Properties

  • Exact Mass: 220.182715385g/mol
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų
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